N-(3-chloro-2-methylphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide

• Molecular Formula: C23H17ClF3N3O2S
• Molecular Weight: 491.9 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H17ClF3N3O2S/c1-13-18(24)4-3-5-19(13)29-21(31)12-33-22-16(11-28)17(23(25,26)27)10-20(30-22)14-6-8-15(32-2)9-7-14/h3-10H,12H2,1-2H3,(H,29,31)
• InChI Key: ZRBWSDBHLFMKLI-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=C(C(=CC(=N2)C3=CC=C(C=C3)OC)C(F)(F)F)C#N

Description

N-(3-chloro-2-methylphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide involves the inhibition of various signaling pathways involved in cancer cell growth and inflammation. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and phosphoinositide 3-kinase (PI3K), which are involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
N-(3-chloro-2-methylphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit angiogenesis (formation of new blood vessels), and reduce inflammation. It has also been shown to have antioxidant properties, which may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-2-methylphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide in lab experiments is its potential as an anticancer agent. It has been shown to have activity against various types of cancer cells, including breast, lung, and prostate cancer cells. However, one limitation is that its efficacy may vary depending on the type of cancer and the specific signaling pathways involved.

Future Directions

There are several future directions for research on N-(3-chloro-2-methylphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide. One direction is to investigate its potential as a combination therapy with other anticancer agents. Another direction is to explore its potential as an anti-inflammatory and antioxidant agent in other disease states, such as cardiovascular disease. Additionally, further research is needed to elucidate its mechanism of action and optimize its efficacy and safety in clinical settings.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide involves the reaction of 3-chloro-2-methyl aniline with 2-mercaptopyridine-3-carbonitrile in the presence of a base such as sodium hydride, followed by acetylation using acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetamide has been studied for its potential therapeutic properties in various scientific research applications. It has been shown to have anticancer activity by inhibiting the growth of cancer cells in vitro and in vivo. Additionally, it has been studied for its potential as an anti-inflammatory and antioxidant agent.